Spiro[2H-furo[2,3-b]pyridine-3,4'-piperidine];dihydrochloride

• IUPAC Name: spiro[2H-furo[2,3-b]pyridine-3,4'-piperidine];dihydrochloride
• InChI: InChI=1S/C11H14N2O.2ClH/c1-2-9-10(13-5-1)14-8-11(9)3-6-12-7-4-11;;/h1-2,5,12H,3-4,6-8H2;2*1H
• InChI Key: WCOXUCCFEPVRFA-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12COC3=C2C=CC=N3.Cl.Cl
• Molecular Formula: C11H16Cl2N2O
• Molecular Weight: 263.16 g/mol

Description

Spiro[2H-furo[2,3-b]pyridine-3,4'-piperidine];dihydrochloride, also known as FPSP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FPSP belongs to the class of spiro compounds, which are characterized by a unique structure that contains two or more rings that are fused together at a single atom.

Scientific Research Applications

Synthesis Techniques and Chemical Properties

• Synthesis of Heterocyclic Systems : Compounds containing the heterocyclic system similar to Spiro[2H-furo[2,3-b]pyridine-3,4'-piperidine];dihydrochloride have been synthesized, demonstrating methodologies for constructing complex spirocyclic structures from simpler pyridinol precursors. These compounds are significant for their potential application in diverse chemical reactions and biological activities (Soukri et al., 2003).
• Novel Molecular Designs for Bacteriochlorins : A novel design incorporating a spiro-piperidine unit into synthetic bacteriochlorins has been developed. This structure allows for the tailoring of the bacteriochlorin's spectral properties and introduces hydrophilic properties for potential therapeutic applications (Reddy et al., 2013).

Bioactive Compounds and Drug Discovery

• Spiro[indoline-3,4'-pyridin]-2-yl)carbamates Synthesis : A synthetic strategy for spiro[indoline-3,4'-pyridin]-2-yl)carbamates has been developed, highlighting the compound's significance in the synthesis of polycyclic indole alkaloids, which possess a variety of bioactivities (Liang et al., 2020).
• Selective c-Met/ALK Inhibitors : Novel aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones have been identified as potent, selective, and orally efficacious c-Met/ALK dual inhibitors, showcasing the therapeutic potential of these compounds in cancer treatment (Li et al., 2013).

Antimycobacterial and Antitumor Activity

• Spiro-piperidin-4-ones Against Mycobacterium : Spiro-piperidin-4-ones have been synthesized and evaluated for antimycobacterial activity, with some compounds showing significant activity against Mycobacterium tuberculosis, indicating their potential as therapeutic agents (Kumar et al., 2008; Kumar et al., 2009).